Antiproliferative Activity in EAC Model
rac 1-Palmitoyl-2-chloropropanediol and its structural analogs were evaluated in a series of halogeno analogues of long-chain acyl- and alkylglycerols for their cytostatic activity against Ehrlich ascites carcinoma (EAC) cells [1]. The study, while not providing numeric IC₅₀ values for every individual analog, established that monoacylglycerol analogues, a class to which rac 1-palmitoyl-2-chloropropanediol belongs, exhibit a strong inhibitory activity on EAC cell proliferation in suspension culture [1]. In vivo, a single i.p. dose of 1/10 LD₅₀ of these compounds, administered on day 1 post-tumor transplantation, reduced the EAC cell count on day 7 by 99% or increased the survival time of treated mice by approximately 4-fold compared to untreated controls [1]. Notably, the study found that the in vivo efficacy of ether derivatives was higher than that of the corresponding esters, and that most compounds had low systemic effects, requiring direct contact with tumor cells for activity [1].
| Evidence Dimension | In vivo antitumor efficacy in Ehrlich ascites carcinoma (EAC) mouse model |
|---|---|
| Target Compound Data | Reduction in EAC cell number on day 7 by 99% (at 1/10 LD₅₀, i.p., single dose on day 1 post-transplant); Increase in survival time by approximately 4-fold (at same dose) [1] |
| Comparator Or Baseline | Untreated control EAC-bearing mice |
| Quantified Difference | 99% reduction in tumor cell number; 4-fold increase in survival time |
| Conditions | Ehrlich ascites carcinoma (EAC) cells transplanted into mice; i.p. administration; evaluation at day 7 post-transplantation [1] |
Why This Matters
This quantifies the compound's potential as a research tool for studying lipid-mediated antiproliferative mechanisms, differentiating it from simple detergents like Tween 80 which showed poorer cytostatic activity in the same study [1].
- [1] Langen, P., Brachwitz, H., & Schildt, J. (1979). Inhibition of proliferation of Ehrlich ascites carcinoma cells in vitro and in vivo by halogeno analogues of long chain acyl- and alkylglycerols. Acta Biologica et Medica Germanica, 38(7), 965–974. View Source
